Cas no 201290-11-1 (1-(tert-Butoxycarbonyl)-D-tryptophan)

1-(tert-Butoxycarbonyl)-D-tryptophan Properties

Names and Identifiers

• (R)-2-Amino-3-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)propanoic acid
• D-Tryptophan,1-[(1,1-dimethylethoxy)carbonyl]-
• H-D-TRP(BOC)-OH
• N-in-Boc-D-tryptophan
• Nin-Boc-D-tryptophan
• D-TRYPTOPHAN(BOC)-OH
• N-INDOLE-T-BUTOXYCARBONYL-D-TRYPTOPHAN
• N-IN-T-BOC-D-TRYPTOPHAN
• 201290-11-1
• AKOS016843160
• D-Tryptophan, 1-[(1,1-dimethylethoxy)carbonyl]-
• SCHEMBL21146296
• MFCD00237295
• (2R)-2-amino-3-{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}propanoic acid
• EN300-1589990
• (2R)-2-amino-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]propanoic acid
• DTXSID20718554
• S-201290-11-1
• 1-(tert-Butoxycarbonyl)-D-tryptophan
• (2R)-2-AMINO-3-[1-(TERT-BUTOXYCARBONYL)INDOL-3-YL]PROPANOIC ACID
• G69974
• N-Indole-t-butoxycarbonyl-D-tryptophan
• H-D-Trp(Boc)-OH
• +Expand

• MDL： MFCD00237295
• InChIKey： DYWUPCCKOVTCFZ-GFCCVEGCSA-N
• Inchi： InChI=1S/C16H20N2O4/c1-16(2,3)22-15(21)18-9-10(8-12(17)14(19)20)11-6-4-5-7-13(11)18/h4-7,9,12H,8,17H2,1-3H3,(H,19,20)/t12-/m1/s1
• SMILES： CC(C)(C)OC(=O)N1C=C(C[C@H](C(=O)O)N)C2=CC=CC=C21

Computed Properties

• Exact Mass: 304.1424
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 304.14230712g/mol
• Heavy Atom Count: 22
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• LogP: 3.07920
• PSA: 94.55
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),